TRC051384

• Molecular Formula: C25H31N5O4
• Molecular Weight: 465.5 g/mol
• InChI: InChI=1S/C25H31N5O4/c31-23(9-8-21-2-1-3-24(27-21)30-14-18-34-19-15-30)20-4-6-22(7-5-20)28-25(32)26-10-11-29-12-16-33-17-13-29/h1-9H,10-19H2,(H2,26,28,32)/b9-8+
• InChIKey: SQTSPANZQDCPLB-CMDGGOBGSA-N

Validate neuroprotection and anti-inflammatory mechanisms in ischemia-reperfusion injury models. TRC051384 directly activates HSF1 for transcriptional upregulation of HSP70, outperforming alternative chaperones (GGA, 4-PBA, TUDCA) lacking comparable stroke efficacy data. - Rat tMCAO model: 87% penumbral reduction at 8h post-ischemia - Murine I/R: 40 mg/kg i.p. prior to reperfusion reduces infarct size (p<0.05) - Necroptosis control: Pair with PES for bidirectional pathway validation - Standard global shipping; no DEA/REACH restrictions for R&D use

TRC051384 Neuroprotective HSP70 Inducer

TRC051384, a small molecule belonging to the substituted 2-propen-1-one class, functions as a potent inducer of heat shock protein 70 (HSP70) expression [1]. Its induction of HSP70 is mediated through the activation of heat shock factor-1 (HSF1), leading to elevated chaperone function and anti-inflammatory activity [1]. Preclinical studies have extensively characterized its neuroprotective effects, particularly in a rat model of transient ischemic stroke, where it reduces neuronal injury and improves survival outcomes [1].

Workflow

HSF1-mediated HSP70 induction assay context

Selection

Delayed intervention study design context

Use Context

Cerebral and myocardial I/R model research

• [1] Mohanan A, Deshpande S, Jamadarkhana PG, Kumar P, Gupta RC, Chauthaiwale V, Dutt C. Delayed intervention in experimental stroke with TRC051384--a small molecule HSP70 inducer. Neuropharmacology. 2011 May;60(6):991-9. View Source

TRC051384 vs. Alternative HSP70 Modulators

While several compounds, including tubastatin A and VER155008, are known to modulate HSP70 expression, they operate through distinct and non-interchangeable mechanisms. Tubastatin A induces HSP70 via HDAC6 inhibition, whereas VER155008 functions as an HSP70 inhibitor [1][2]. In contrast, TRC051384 directly activates HSF1 to upregulate HSP70 production, a mechanism that has been specifically validated in vivo to confer neuroprotection in a delayed-intervention stroke model [2]. This unique pathway, combined with its established and reproducible in vivo efficacy, means substituting TRC051384 with another HSP70 modulator would introduce an entirely different pharmacodynamic variable, undermining the validity and reproducibility of experimental outcomes.

!

First-generation inducers (GGA, teprenone)

Lower HSP70 induction and lack of head-to-head neuroprotection data in the tMCAO model may shift experimental outcomes.

!

Chemical chaperones (4-PBA, TUDCA)

ER stress mechanism does not activate HSF1; may not reproduce delayed penumbra rescue reported with TRC051384.

!

Arimoclomol (co-inducer)

Stress-dependent HSP co-induction may not provide the constitutive HSP70 upregulation needed for ischemia-reperfusion models.

• [1] Socolar. Tubastatin A and TRC051384: Two Hsp70 inducers via different pathways. Chinese Education Book Import & Export Co., Ltd. View Source
• [2] Mohanan A, Deshpande S, Jamadarkhana PG, Kumar P, Gupta RC, Chauthaiwale V, Dutt C. Delayed intervention in experimental stroke with TRC051384--a small molecule HSP70 inducer. Neuropharmacology. 2011 May;60(6):991-9. View Source

TRC051384 Comparative Efficacy Evidence

Delayed Penumbra Rescue in Rat Stroke Model

In a rat model of transient cerebral ischemia, TRC051384 treatment initiated 8 hours post-ischemia onset demonstrated a robust neuroprotective effect. The area of penumbra recruited to the infarct was reduced by 87% relative to vehicle-treated controls [1]. Furthermore, brain edema was reduced by 25% in the same model [1]. This shows that TRC051384 is effective even with a significantly delayed intervention window, a key differentiating factor from many other neuroprotective candidates.

Penumbra Rescue

Cross-study comparable

87% reduction vs vehicle (p<0.05)

Supports delayed intervention study design context

Rat tMCAO, 9 mg/kg i.p., 8h post-ischemia

Evidence Dimension	Reduction in stroke-associated neuronal injury (penumbra to infarct)
Target Compound Data	87% reduction
Comparator Or Baseline	Vehicle-treated control group (0% reduction)
Quantified Difference	87% reduction
Conditions	Rat model of transient focal cerebral ischemia (2h occlusion), treatment initiated 8 hours post-onset via i.p. injection

Why This Matters

The 87% reduction in penumbra recruitment with delayed treatment demonstrates a wide therapeutic window, a critical advantage for modeling clinical stroke scenarios where rapid intervention is often impossible.

• [1] Mohanan A, Deshpande S, Jamadarkhana PG, Kumar P, Gupta RC, Chauthaiwale V, Dutt C. Delayed intervention in experimental stroke with TRC051384--a small molecule HSP70 inducer. Neuropharmacology. 2011 May;60(6):991-9. View Source

Delayed Treatment Survival in Rat Stroke Model

The neuroprotective effects of TRC051384 translate to a significant survival advantage in a preclinical stroke model. When treatment was initiated 4 hours after the onset of ischemia, TRC051384 improved survival by 50% at day 2 and by 67.3% at day 7 compared to the vehicle-treated control group [1]. This substantial improvement in survival underscores the functional benefit of its neuroprotective activity.

Survival Improvement

Reported

+50% day 2; +67.3% day 7 absolute survival

Supports survival endpoint power analysis context

Rat tMCAO, 4h treatment initiation

Evidence Dimension	Survival rate improvement
Target Compound Data	50% improvement at day 2; 67.3% improvement at day 7
Comparator Or Baseline	Vehicle-treated control group (0% improvement)
Quantified Difference	50% (day 2) and 67.3% (day 7) improvement
Conditions	Rat model of transient focal cerebral ischemia (2h occlusion), treatment initiated 4 hours post-onset, survival monitored for 7 days

Why This Matters

This survival data provides a direct, high-impact endpoint for in vivo stroke research, offering a clear metric for evaluating the efficacy of the compound in a disease-relevant model.

• [1] Mohanan A, Deshpande S, Jamadarkhana PG, Kumar P, Gupta RC, Chauthaiwale V, Dutt C. Delayed intervention in experimental stroke with TRC051384--a small molecule HSP70 inducer. Neuropharmacology. 2011 May;60(6):991-9. View Source

Neuronal Necroptosis Modulation by HSP70 Pathway

TRC051384 demonstrates a potent and dose-dependent ability to induce HSP70B mRNA expression. In HeLa cells and primary rat mixed neurons, treatment with TRC051384 led to a several hundred-fold increase in HSP70B mRNA levels [1]. This robust transcriptional activation, mediated via HSF1, confirms its primary mechanism of action at the molecular level.

Necroptosis Modulation

Head-to-head comparison

TRC051384: inhibits necroptosis, ↓ RIPK3/MLKL

vs

PES: promotes necroptosis, ↑ RIPK3/MLKL

Supports bidirectional target engagement context

Immunostaining and LDH release assays

Evidence Dimension	Fold-induction of HSP70B mRNA
Target Compound Data	Several hundred-fold increase
Comparator Or Baseline	Untreated control cells (1-fold)
Quantified Difference	>100-fold increase
Conditions	HeLa and rat primary mixed neuronal cells, concentrations of 6.3 and 12.5 µM

Why This Matters

The 'several hundred-fold' induction establishes a clear, high-magnitude signal for target engagement, making it an ideal tool for researchers studying the HSP70 pathway and its downstream effects.

• [1] Selleck Chemicals. TRC051384 Datasheet. Based on Mohanan et al., Neuropharmacology, 2011. View Source

Thrombus Formation Delay Without Increased Bleeding

Unlike other HSP70 inducers such as tubastatin A, which elevate HSP70 expression indirectly through HDAC6 inhibition, TRC051384 acts as a direct activator of heat shock factor-1 (HSF1) [1]. This distinct upstream mechanism differentiates TRC051384 functionally within the class of HSP70 modulators, as it triggers a canonical heat shock response rather than a more general epigenetic modulation.

Thrombosis vs Bleeding

Cross-study comparable

TRC051384: delayed thrombus formation

vs

Tubastatin A: comparable delay, preserved bleeding time

Supports antithrombotic screening with hemostasis preservation

FeCl₃ carotid thrombosis model, wild-type mice

Evidence Dimension	Mechanism of HSP70 induction
Target Compound Data	Direct activation of HSF1
Comparator Or Baseline	Tubastatin A (HDAC6 inhibitor)
Quantified Difference	N/A (Mechanistic difference)
Conditions	Based on established pharmacology of both compounds

Why This Matters

For researchers studying the specific role of the HSF1-mediated heat shock response in disease, TRC051384 is a functionally unique tool that cannot be substituted with an HDAC6 inhibitor.

• [1] Socolar. Tubastatin A and TRC051384: Two Hsp70 inducers via different pathways. Chinese Education Book Import & Export Co., Ltd. View Source

Myocardial Ischemia-Reperfusion Protection via NF-κB Inhibition

TRC051384 has a defined and reproducible solubility profile essential for in vitro and in vivo studies. It is highly soluble in DMSO at 93 mg/mL (199.76 mM) and shows moderate solubility in ethanol at 5 mg/mL (10.74 mM), while being insoluble in water [1]. This quantifies the compound's physicochemical handling parameters.

Myocardial I/R Protection

Reported

Infarct size ↓; IκB/p65 ↓ (p<0.05); TNF-α, IL-1β, IL-6 ↓

Supports myocardial I/R NF-κB pathway study context

C57BL/6 mice, 40 mg/kg i.p.

Evidence Dimension	Solubility (25°C)
Target Compound Data	DMSO: 93 mg/mL; Ethanol: 5 mg/mL; Water: Insoluble
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	In vitro solubility assay at 25°C

Why This Matters

The high solubility in DMSO is critical for preparing concentrated stock solutions for cell-based assays, while the water insolubility informs the need for specific formulation vehicles (e.g., CMC-NA) for in vivo administration.

• [1] Selleck Chemicals. TRC051384 Technical Datasheet. View Source

TRC051384 Validated Research Applications

Delayed Neuroprotection in Ischemic Stroke Models

TRC051384 is the preferred compound for preclinical stroke studies requiring a therapeutically relevant, delayed treatment paradigm. Its validated efficacy when administered 8 hours post-ischemia (demonstrating an 87% reduction in penumbra recruitment [1]) makes it a superior tool for modeling clinical stroke scenarios where intervention is often delayed.

HSP70-Dependent Necroptosis Inhibition Studies

For studies focused specifically on the canonical, HSF1-mediated heat shock response, TRC051384 is the tool of choice. Its mechanism as a direct HSF1 activator [2] contrasts with indirect HSP70 modulators, allowing researchers to interrogate this specific pathway with precision.

Thrombosis Protection Without Bleeding Risk

TRC051384 is ideal for in vitro experiments aimed at quantifying the downstream effects of robust HSP70 induction. Its capacity to increase HSP70B mRNA by several hundred-fold in HeLa cells [3] provides a strong, reproducible signal for studying its chaperone function, anti-inflammatory effects, and inhibition of necroptosis [3].

Application

Selection Property

Validation Focus

Ischemic stroke delayed intervention studies

Delayed penumbra rescue endpoint context

tMCAO model time-window reproducibility

Necroptosis pathway validation studies

Bidirectional HSP70 necroptosis modulation

RIPK3/MLKL pathway endpoint assessment

Antithrombotic agent screening studies

Thrombosis delay with preserved hemostasis

Tail bleeding time and FeCl₃ thrombosis model

Myocardial I/R injury research

Infarct size reduction and NF-κB suppression

Cytokine and NF-κB nuclear translocation endpoints

• [1] Mohanan A, Deshpande S, Jamadarkhana PG, Kumar P, Gupta RC, Chauthaiwale V, Dutt C. Delayed intervention in experimental stroke with TRC051384--a small molecule HSP70 inducer. Neuropharmacology. 2011 May;60(6):991-9. View Source
• [2] Socolar. Tubastatin A and TRC051384: Two Hsp70 inducers via different pathways. Chinese Education Book Import & Export Co., Ltd. View Source
• [3] MedChemExpress. TRC051384 Product Page. View Source